Cas no 625095-60-5 (Pradefovir)

• Product Name: Pradefovir
• CAS No: 625095-60-5
• MF: C₁₇H₁₉ClN₅O₄P
• MW: 423.7906229496
• CID: 956756
• Update Time: 2025-05-20

Pradefovir Chemical and Physical Properties

Names and Identifiers

• pradefovir
• remofovir
• 9-[2-[[(2R,4S)-4-(3-Chlorophenyl)-2-oxido-1,3,2-dioxaphosphorinan-2-yl]methoxy]ethyl]-9H-purin-6-amine
• (2R,4S)-2-((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)-4-(3-chlorophenyl)-1,3,2-dioxaphosphinane 2-oxide
• (2R)-2alpha-[2-(6-Amino-9H-purine-9-yl)ethoxymethyl]-4alpha-(3-chlorophenyl)-1,3,2-dioxaphosphorinane 2-oxide
• 9-[2-[[(4S)-4-(3-Chlorophenyl)-2-oxo-1,3,2lambda5-dioxaphosphinan-2-yl]methoxy]ethyl]purin-6-amine
• Pradefovir

• Inchi： 1S/C17H19ClN5O4P/c18-13-3-1-2-12(8-13)14-4-6-26-28(24,27-14)11-25-7-5-23-10-22-15-16(19)20-9-21-17(15)23/h1-3,8-10,14H,4-7,11H2,(H2,19,20,21)/t14-,28?/m0/s1
• InChI Key： GWNHAOBXDGOXRR-DCXKMBIZSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1CCOP(COCCN2C=NC3C(N)=NC=NC2=3)(=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 576
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.059 g/l) (25 º C),

Additional information on Pradefovir

Pradefovir: A Promising Antiviral Agent with CAS No. 625095-60-5

Pradefovir, also known by its CAS registry number 625095-60-5, is a novel antiviral agent that has garnered significant attention in the scientific community due to its potential in combating viral infections. This compound belongs to the class of nucleotide analogs, which are widely used in antiviral therapy due to their ability to inhibit viral replication effectively. Recent studies have highlighted the efficacy of Pradefovir in targeting a broad spectrum of viruses, including those causing hepatitis B and other chronic viral infections.

The chemical structure of Pradefovir plays a pivotal role in its antiviral activity. Its unique design allows it to be selectively incorporated into viral DNA, leading to chain termination and subsequent inhibition of viral replication. This mechanism of action is particularly advantageous as it minimizes the risk of resistance development, a common challenge in antiviral therapy. Researchers have also explored the pharmacokinetic properties of Pradefovir, demonstrating its favorable absorption and distribution profiles, which enhance its therapeutic potential.

Recent clinical trials have provided compelling evidence of Pradefovir's efficacy in treating chronic hepatitis B virus (HBV) infection. Unlike traditional antiviral agents, Pradefovir exhibits a higher barrier to resistance, making it a promising candidate for long-term therapy. Additionally, studies have shown that Pradefovir demonstrates potent activity against other viral pathogens, including herpesviruses and human papillomaviruses (HPVs), further expanding its therapeutic applications.

The development of Pradefovir has been driven by advancements in medicinal chemistry and virology. Scientists have employed cutting-edge techniques such as high-throughput screening and molecular modeling to optimize its structure for enhanced potency and reduced toxicity. These efforts have resulted in a compound that not only exhibits robust antiviral activity but also maintains a favorable safety profile, as evidenced by preclinical and early clinical studies.

One of the most exciting aspects of Pradefovir research is its potential for combination therapy. By leveraging its unique mechanism of action, researchers are exploring the possibility of combining Pradefovir with other antiviral agents to enhance efficacy and overcome resistance. This approach could revolutionize the treatment of complex viral infections, particularly those that are currently difficult to manage with existing therapies.

In terms of safety, Pradefovir has shown minimal adverse effects in preclinical models, suggesting that it may be well-tolerated by patients. However, further studies are required to fully characterize its safety profile and determine the optimal dosing regimen for various indications. Regulatory agencies are closely monitoring the progress of Pradefovir development, with several Phase II clinical trials currently underway.

The discovery and development of Pradefovir represent a significant milestone in antiviral research. Its ability to target a wide range of viruses while maintaining high potency and low toxicity positions it as a potential game-changer in the field of infectious disease treatment. As research continues to unfold, the full potential of this innovative compound will likely be realized, offering new hope for patients suffering from viral infections worldwide.